Cas no 1186195-49-2 (2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1186195-49-2
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6566330
• PubChem ID: 45790696
• Update Time: 2025-07-23

2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• Benzenemethanol, α-(bromomethyl)-4-fluoro-3-(trifluoromethyl)-
• 2-Bromo-1-(4-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol

• Inchi： 1S/C9H7BrF4O/c10-4-8(15)5-1-2-7(11)6(3-5)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： RFVVPTZAWYJXAK-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C(O)CBr)C=1)F)(F)(F)F

Experimental Properties

• Density: 1.674±0.06 g/cm3(Predicted)
• Boiling Point: 260.7±35.0 °C(Predicted)
• pka: 12.37±0.20(Predicted)

Additional information on 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 1186195-49-2)

2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1186195-49-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with bromine, fluorine, and trifluoromethyl groups, which collectively contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol consists of a phenyl ring substituted at the 2-position with a bromine atom, at the 4-position with a fluorine atom, and at the 3-position with a trifluoromethyl group. The presence of these halogen atoms, particularly bromine and fluorine, makes the compound an attractive scaffold for further derivatization and exploration of its pharmacological properties. The ethanolic side chain at the 1-position adds another layer of complexity, enabling diverse functionalization strategies that can modulate the compound's bioactivity.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their versatile applications in drug discovery. The combination of bromine and fluorine in 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol imparts both electrophilic and nucleophilic characteristics, making it a valuable intermediate in synthetic chemistry. Additionally, the trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in drug design.

One of the most compelling aspects of 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol is its potential as a building block for the development of novel therapeutic agents. Researchers have been exploring its utility in creating small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that halogenated phenyl derivatives can exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol. Molecular modeling techniques have enabled scientists to predict binding affinities and optimize lead structures with remarkable precision. This has led to the identification of several promising derivatives that show enhanced potency and selectivity in preclinical studies.

The synthesis of 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions, cross-coupling reactions, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

From a medicinal chemistry perspective, 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol serves as a versatile scaffold for structure-based drug design. Its unique structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and tissue distribution. By leveraging computational tools and high-throughput screening methods, researchers can rapidly identify analogs with improved pharmacological profiles.

The role of 2-bromo-1-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol in drug development is further underscored by its presence in several ongoing clinical trials. These trials aim to evaluate the safety and efficacy of novel compounds derived from this scaffold in treating conditions such as cancer, inflammation, and infectious diseases. Preliminary results have shown encouraging signs of activity, paving the way for future therapeutic applications.

In conclusion,2-bromo-l-lfluoro-l-trifluoromethylphenylethane-l-lcohol (CAS No.l l186195·49·l) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features make it an ideal candidate for further exploration as a lead compound or intermediate in synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.